5-[(3-chloro-4-fluorophenoxy)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(3-chloro-4-fluorophenoxy)methyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12ClFN2O3/c14-10-5-9(1-2-11(10)15)19-7-12-16-13(17-20-12)8-3-4-18-6-8/h1-2,5,8H,3-4,6-7H2
• InChI Key: FWORYGRITQCTHI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)COC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C13H12ClFN2O3
• Molecular Weight: 298.70 g/mol

Description

5-[(3-chloro-4-fluorophenoxy)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C13H12ClFN2O3 and its molecular weight is 298.70 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 298.0520481 g/mol and the complexity rating of the compound is 326. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemosensor Development

Researchers have synthesized novel anion sensors incorporating 1,3,4-oxadiazole groups for selective and colorimetric fluoride sensing. These compounds demonstrate color changes from colorless to yellow with different optical shifts upon the addition of fluoride, showcasing their potential as chemosensors (Jiantao Ma et al., 2013).

Agricultural Applications

A series of novel 5-chloro-3-fluorophenoxypyridines bearing a 1,3,4-oxadiazole ring have been synthesized, displaying moderate to high herbicidal activity against various weeds. These compounds, especially those with a thioether moiety, showed potent activity without causing crop injury, suggesting their utility in agriculture (H. Tajik & A. Dadras, 2011).

Material Science and Polymer Chemistry

New fluorinated poly(1,3,4-oxadiazole-ether-imide)s have been prepared, demonstrating excellent solubility in polar organic solvents and high thermal stability. These polymers, with decomposition temperatures above 410°C, exhibit potential applications in high-performance materials (C. Hamciuc, E. Hamciuc, & M. Brumǎ, 2005).

Insecticidal Applications

The synthesis of 1,3,4-oxadiazole derivatives containing phenoxyfluorophenyl groups has been reported, showing low insecticidal activity against certain crop pests. This research underscores the potential of such compounds in developing new pest control agents (T. Mohan et al., 2004).

Pharmaceutical Research

Compounds incorporating 1,3,4-oxadiazole rings have been synthesized and evaluated for their antimicrobial and antitubercular activities. Certain derivatives exhibited good activity against bacterial strains and M. tuberculosis H37Rv, supported by molecular docking studies to understand their mode of action (Ramesh M. Shingare et al., 2018).